Cas no 321970-60-9 (1-(3-nitrobenzenesulfonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(3-nitrobenzenesulfonyl)piperidine-3-carboxylic acid
• CAS No: 321970-60-9
• MF: C₁₂H₁₄N₂O₆S
• MW: 314.314362049103
• CID: 3056813
• PubChem ID: 2769966
• Update Time: 2025-06-25

1-(3-nitrobenzenesulfonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((3-Nitrophenyl)sulfonyl)piperidine-3-carboxylic acid
• 1-(3-nitrobenzenesulfonyl)piperidine-3-carboxylic acid
• SCHEMBL11887800
• EU-0068453
• 1-((3-nitrophenyl)sulfonyl)piperidine-3-carboxylicacid
• 1-[(3-NITROPHENYL)SULFONYL]-3-PIPERIDINECARBOXYLIC ACID
• EN300-07157
• 1-(3-nitrophenyl)sulfonylpiperidine-3-carboxylic Acid
• AKOS000267392
• AKOS016038992
• 321970-60-9
• Z45543247
• 1-(3-Nitro-benzenesulfonyl)piperidine-3-carboxylic acid
• STK266602
• SR-01000106861-1
• 1-(3-nitrophenylsulfonyl)piperidine-3-carboxylic acid
• 3-Piperidinecarboxylic acid, 1-[(3-nitrophenyl)sulfonyl]-
• 1-[(3-nitrophenyl)sulfonyl]piperidine-3-carboxylic acid
• MFCD00728268
• DTXSID501198059
• F83427
• SR-01000106861
• CS-0269247
• 1-(3-NITRO-BENZENESULFONYL)-PIPERIDINE-3-CARBOXYLIC ACID
• VS-03228
• BBL012185
• 3-Piperidinecarboxylic acid, 1-((3-nitrophenyl)sulfonyl)-
• WMA97060

• MDL： MFCD00728268
• Inchi： 1S/C12H14N2O6S/c15-12(16)9-3-2-6-13(8-9)21(19,20)11-5-1-4-10(7-11)14(17)18/h1,4-5,7,9H,2-3,6,8H2,(H,15,16)
• InChI Key： AVATZSJXFSPYLU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 314.05725734g/mol
• Monoisotopic Mass: 314.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 129Ų